Cas no 1806476-23-2 (Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
• CAS No: 1806476-23-2
• MF: C₁₃H₁₃BrF₂O₃
• MW: 335.141330480576
• CID: 4957618
• Update Time: 2025-07-22

Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate

• Inchi： 1S/C13H13BrF2O3/c1-2-19-13(18)9-5-3-4-8(10(17)6-7-14)11(9)12(15)16/h3-5,12H,2,6-7H2,1H3
• InChI Key： STDFLKPNIQCOEI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(=O)OCC)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate

Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1806476-23-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate, identified by its CAS number 1806476-23-2, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate structure, has garnered attention due to its utility in the development of novel therapeutic agents. The presence of both a bromopropanoyl side chain and a difluoromethyl group imparts unique reactivity, making it a valuable building block for synthetic chemists.

The Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate molecule exhibits a benzoate core, which is a common scaffold in many pharmacologically active compounds. The benzoate moiety is known for its stability and compatibility with various functional groups, facilitating its incorporation into more complex molecules. The bromopropanoyl substituent introduces a reactive site for further chemical modifications, such as nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of drugs with improved pharmacokinetic properties. The incorporation of fluorine atoms, particularly in the form of difluoromethyl groups, has become a cornerstone in this endeavor. These groups are known to increase the lipophilicity of molecules, thereby improving their oral bioavailability. Additionally, they can modulate the electronic properties of adjacent functional groups, influencing the overall potency and selectivity of the drug candidate.

The Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate compound has found applications in the synthesis of various bioactive molecules. For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The bromine atom in the bromopropanoyl moiety allows for easy introduction of other functional groups via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic structures that are prevalent in many drug molecules.

The pharmaceutical industry has also explored the use of this intermediate in the development of antiviral and anticancer agents. The combination of a benzoate core with electron-withdrawing groups like the difluoromethyl moiety can enhance binding interactions with viral proteases or kinases involved in cancer pathways. Furthermore, the reactivity of the bromopropanoyl group enables the introduction of various pharmacophores that can fine-tune the biological activity of these compounds.

A particularly notable application of Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate has been in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The ability to modify both the benzoate core and the side chains allows for precise tuning of binding affinities and selectivities, which is essential for developing effective PPI inhibitors.

The synthetic methodologies involving Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate have been refined over time to achieve high yields and purity levels. Recent advancements in green chemistry have also influenced its synthesis, with an emphasis on minimizing waste and using environmentally benign solvents. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, Ethyl 3-(3-bromopropanoyl)-2-(difluoromethyl)benzoate represents a versatile intermediate with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for chemists seeking to design novel therapeutic agents with enhanced efficacy and improved pharmacokinetic profiles. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an even greater role in shaping the future of drug discovery.